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Compound of Interest

Compound Name: 3-Methyladipic acid

Cat. No.: B1232435

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 3-Methyladipic acid in a laboratory setting. Adherence to these guidelines is
critical for ensuring personal safety and regulatory compliance. 3-Methyladipic acid is
classified as a skin and eye irritant and may cause respiratory irritation.[1] Therefore, proper
personal protective equipment and handling procedures are mandatory.

Immediate Safety and Hazard Information

Chemical Identification:

Property Value

Chemical Name 3-Methyladipic acid
Synonyms 3-methyl-hexanedioic acid
CAS Number 3058-01-3

Molecular Formula C7H1204

Molecular Weight 160.17 g/mol

Hazard Summary:
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Hazard GHS Classification Precautionary Statement
Skin Irritation Category 2 H315: Causes skin irritation.[1]
o H319: Causes serious eye
Eye Irritation Category 2A o
irritation.[1]
) o H335: May cause respiratory
Respiratory Irritation STOT SE 3

irritation.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 3-Methyladipic acid

to minimize exposure.
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Rationale and Best

Body Part Required PPE Material/Standard )
Practices
Essential for
protecting eyes from
Chemical safety Splash-proof, dust particles and
Eyes/Face goggles and/or a face polycarbonate lenses splashes. Standard
shield. are recommended. safety glasses do not

offer sufficient

protection.

Inspect gloves for any

o signs of damage
Nitrile or butyl rubber )
] ] before use. Dispose of
Chemical-resistant gloves are )
Hands contaminated gloves
gloves. recommended for ) )
_ _ immediately and wash
handling acids.
hands thoroughly after

removal.

A fully fastened lab
coat provides a barrier
against accidental

Body Laboratory coat. spills. For larger
gquantities, an
impervious apron
should also be worn.

An N95 dust mask
may be suitable for
low-level exposure.
) For higher potential o
Use in a well- ) To minimize the
_ . exposures or in case _ .
Respiratory ventilated area or a ] inhalation of dust
) of inadequate )
chemical fume hood. o particles.
ventilation, a
respirator with an
appropriate cartridge

iS necessary.

Feet Closed-toe shoes. Protects feet from

spills and falling
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objects.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is crucial to prevent accidents and maintain the
integrity of 3-Methyladipic acid.

Experimental Workflow
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Caption: Workflow for handling 3-Methyladipic acid.
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Step-by-Step Handling Protocol

e Preparation:
o Don all required personal protective equipment as detailed in the PPE table.

o Prepare a designated workspace within a certified chemical fume hood to minimize
inhalation of dust.

o Ensure an eyewash station and safety shower are readily accessible.
o Gather all necessary equipment, including spatulas, weighing paper, and reaction vessels.
e Handling:

o Carefully weigh the desired amount of 3-Methyladipic acid on weighing paper or in a
suitable container. Avoid generating dust.

o Transfer the solid carefully into the reaction vessel.
o If dissolving, add the solvent slowly to the solid to avoid splashing.
e Post-Handling:
o Decontaminate all work surfaces with a suitable cleaning agent.
o Properly dispose of any contaminated disposable PPE as hazardous waste.

o Wash hands and any exposed skin thoroughly with soap and water.

Storage

» Store 3-Methyladipic acid in a tightly sealed, properly labeled container.
o Keep in a cool, dry, and well-ventilated area.

» Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
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Spill Response

For a small spill (less than 5 grams):
o Alert personnel in the immediate area.

o Wearing appropriate PPE, gently cover the spill with an absorbent material like vermiculite or
sand to avoid generating dust.

o Carefully sweep the absorbed material into a designated hazardous waste container.
o Decontaminate the spill area with soap and water.

o Label the waste container and dispose of it according to the disposal plan.

For a large spill (more than 5 grams):

o Evacuate the area immediately.

 Alert your institution's environmental health and safety (EHS) department and emergency
services.

e Do not attempt to clean up a large spill without proper training and equipment.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least
15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.
Seek medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.
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Disposal Plan

Proper disposal of 3-Methyladipic acid and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Management Workflow
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Caption: Waste disposal workflow for 3-Methyladipic acid.
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Step-by-Step Disposal Protocol

o Waste Segregation:
o Do not mix 3-Methyladipic acid waste with other waste streams.

o Collect solid waste, including leftover chemical and contaminated absorbents, in a
dedicated, properly labeled, and sealed hazardous waste container.

o Collect contaminated liquid waste (solutions of 3-Methyladipic acid) in a separate,
compatible, and labeled hazardous waste container.

o Contaminated disposable PPE (gloves, etc.) should be placed in a designated hazardous
waste container.

o Container Labeling:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical
name ("3-Methyladipic acid"), and the associated hazards (e.g., "Irritant”).

o Storage:
o Store waste containers in a designated and properly managed satellite accumulation area.
o Keep containers tightly closed except when adding waste.

e Disposal:

o Contact your institution's environmental health and safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

o Follow all institutional and local regulations for hazardous waste disposal. Do not dispose
of 3-Methyladipic acid down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Safe Handling and Disposal of 3-Methyladipic Acid: A
Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232435#personal-protective-equipment-for-
handling-3-methyladipic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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